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molecular formula C13H20O B1581362 7-Phenylheptan-1-ol CAS No. 3208-25-1

7-Phenylheptan-1-ol

Cat. No. B1581362
CAS RN: 3208-25-1
M. Wt: 192.3 g/mol
InChI Key: UXMUSYTXSNVRMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09353075B2

Procedure details

Under nitrogen atmosphere, at 0° C., to a stirring mixture of LiAlH4 (0.51 g, 13.57 mmol) in dry Et2O (35 mL), 7-phenylheptanoic acid (0.7 g, 3.39 mmol) in dry Et2O (5 mL) was dropwise added. The mixture was left to react at rt for 4 h, then at 0° C. H2O (0.51 mL), 3M KOH solution (0.51 mL) and H2O (1.70 mL) were very slowly added. The mixture was stirred for 1 h at 0° C., filtered to remove the solid residue, and the organic phase dried over Na2SO4. The organic solution was again filtered and concentrated to dryness affording the title compound (0.586 g, 90%) as a colorless oil. 1H NMR (CDCl3): δ 1.17-1.27 (m, 1H), 1.34-1.43 (m, 6H), 1.53-1.71 (m, 4H), 2.59-2.67 (m, 2H), 3.66 (t, J=6.5 Hz, 2H), 7.16-7.23 (m, 3H), 7.26-7.34 (m, 2H).
Name
LiAlH4
Quantity
0.51 g
Type
reactant
Reaction Step One
Name
7-phenylheptanoic acid
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
Et2O
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Et2O
Quantity
5 mL
Type
solvent
Reaction Step One
Name
H2O
Quantity
0.51 mL
Type
reactant
Reaction Step Two
Name
KOH
Quantity
0.51 mL
Type
reactant
Reaction Step Two
Name
H2O
Quantity
1.7 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
90%

Identifiers

REACTION_CXSMILES
[H-].[H-].[H-].[H-].[Li+].[Al+3].[C:7]1([CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][C:19](O)=[O:20])[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.O.[OH-].[K+]>CCOCC>[C:7]1([CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][OH:20])[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1 |f:0.1.2.3.4.5,8.9|

Inputs

Step One
Name
LiAlH4
Quantity
0.51 g
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Name
7-phenylheptanoic acid
Quantity
0.7 g
Type
reactant
Smiles
C1(=CC=CC=C1)CCCCCCC(=O)O
Name
Et2O
Quantity
35 mL
Type
solvent
Smiles
CCOCC
Name
Et2O
Quantity
5 mL
Type
solvent
Smiles
CCOCC
Step Two
Name
H2O
Quantity
0.51 mL
Type
reactant
Smiles
O
Name
KOH
Quantity
0.51 mL
Type
reactant
Smiles
[OH-].[K+]
Name
H2O
Quantity
1.7 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred for 1 h at 0° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was dropwise added
WAIT
Type
WAIT
Details
The mixture was left
CUSTOM
Type
CUSTOM
Details
to react at rt for 4 h
Duration
4 h
CUSTOM
Type
CUSTOM
Details
at 0° C
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
to remove the solid residue
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic phase dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
The organic solution was again filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
C1(=CC=CC=C1)CCCCCCCO
Measurements
Type Value Analysis
AMOUNT: MASS 0.586 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 89.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.